Cas no 1511627-11-4 (2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile)

• Product Name: 2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile
• CAS No: 1511627-11-4
• MF: C₅H₃N₃S
• MW: 137.162418603897
• CID: 5251650
• Update Time: 2025-08-03

2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile

• Inchi： 1S/C5H3N3S/c6-3-4-1-2-7-8-5(4)9/h1-2H,(H,8,9)
• InChI Key： LTOICXOQLVZZGL-UHFFFAOYSA-N
• SMILES： C1(=S)NN=CC=C1C#N

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 235.7±43.0 °C(Predicted)
• pka: 6.70±0.40(Predicted)

Additional information on 2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile

2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile: A Comprehensive Overview

The compound 2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile (CAS No. 1511627-11-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically pyridazine derivatives, which are known for their unique electronic properties and structural versatility. The presence of the thioxo group (-S=O) and the cyano group (-CN) introduces interesting functional groups that can be exploited for diverse applications.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery and material synthesis. The thioxo group in this compound contributes to its sulfur-based reactivity, making it a promising candidate for sulfur-containing materials. Additionally, the cyano group enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for bioavailability and stability in biological systems.

One of the most exciting developments involving 2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile is its application in organic electronics. Researchers have explored its potential as a building block for organic semiconductors due to its conjugated system and electron-withdrawing groups. The compound's ability to form stable π-conjugated networks makes it a valuable component in the design of organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent advancements in this area have demonstrated improved charge transport properties when this compound is incorporated into polymer blends.

In the pharmaceutical industry, 2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile has shown promise as a lead compound for anti-inflammatory and anticancer drug development. Its sulfur-containing functional groups are known to exhibit anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Furthermore, preliminary studies suggest that this compound may selectively target cancer cells by modulating specific signaling pathways, making it a potential candidate for targeted therapy.

The synthesis of 2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent research has focused on optimizing these reactions to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

From an environmental perspective, the biodegradability and toxicity of 2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile are critical considerations. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is favorable for its application in sustainable chemical processes. However, further research is needed to fully understand its long-term environmental impact and ensure its safe use in industrial settings.

In conclusion, 2,3-Dihydro-3-thioxo-4-pyridazinecarbonitrile (CAS No. 1511627-11-4) is a versatile compound with wide-ranging applications in materials science, pharmaceuticals, and organic electronics. Its unique combination of functional groups and structural features makes it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.